![molecular formula C13H14N2OS B430863 3-cyclopentyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one CAS No. 331971-79-0](/img/structure/B430863.png)
3-cyclopentyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
Overview
Description
3-cyclopentyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, or CPTQ, is a heterocyclic compound in the quinazolinone family. It is a highly versatile compound with a wide range of applications in the scientific and pharmaceutical industries. CPTQ is a valuable tool for organic synthesis and has been used in the synthesis of various drug compounds. It has also been used in the synthesis of various polymers and polysaccharides. In addition, CPTQ has been used in the synthesis of various polymers and polysaccharides. Furthermore, CPTQ has been used in the development of various analytical techniques and in the study of biochemical and physiological processes.
Scientific Research Applications
Synthesis Methods
3-Cyclopentyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one and its derivatives are synthesized through various chemical reactions. A practical approach involves the reaction of anthranilic acid derivatives with dithiocarbamate derivatives, which offers advantages such as simplicity, good yields, and use of cheap solvents (Azizi & Edrisi, 2017). Another method includes a one-pot synthesis involving anthranilic acid esters, primary amines, and bis(benzotriazolyl)methanethione (Tiwari et al., 2008).
Potential Biological Activities
Some derivatives of this compound have been studied for their antimicrobial and anticonvulsant activities. For instance, certain novel derivatives showed broad-spectrum activity against Gram-positive and Gram-negative bacteria, and fungi, as well as potent anticonvulsant activity (Rajasekaran, Rajamanickam & Darlinquine, 2013). Additionally, specific derivatives have demonstrated significant antibacterial activity against various bacterial strains and fungi (Osarumwense, 2022).
Eco-Friendly Synthesis
There is an emphasis on eco-friendly synthesis methods. One study describes the synthesis of derivatives in high yields through cyclocondensation in ionic liquids or a one-pot three-component cyclocondensation in an ionic liquid–water system without additional catalysts (Chen et al., 2007). Another method involves choline chloride/urea deep eutectic solvent, offering rapid, selective, and catalyst-free synthesis (Molnar, Klenkar & Tarnai, 2017).
Applications in Catalysis and Synthesis
This compound is used in various catalytic and synthetic processes. For instance, silica-supported ferric chloride has been used as a catalyst for its synthesis under solvent-free conditions (Majid et al., 2011). Copper-catalyzed tandem reactions have also been employed for efficient synthesis (Wang, Zhao & Xi, 2011).
properties
IUPAC Name |
3-cyclopentyl-2-sulfanylidene-1H-quinazolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2OS/c16-12-10-7-3-4-8-11(10)14-13(17)15(12)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2,(H,14,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROEAWMSBZLHPSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=O)C3=CC=CC=C3NC2=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyclopentyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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